3-(5-Phenyl-2-pyridyl)-5-phenyl-1,2,4-triazine

• IUPAC Name: 5-phenyl-3-(5-phenylpyridin-2-yl)-1,2,4-triazine
• InChI: InChI=1S/C20H14N4/c1-3-7-15(8-4-1)17-11-12-18(21-13-17)20-23-19(14-22-24-20)16-9-5-2-6-10-16/h1-14H
• InChI Key: JIFVPWRTVQHPKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN=C(C=C2)C3=NC(=CN=N3)C4=CC=CC=C4
• Molecular Formula: C20H14N4
• Molecular Weight: 310.4 g/mol
• CAS No.: 108775-05-9

Description

3-(5-Phenyl-2-pyridyl)-5-phenyl-1,2,4-triazine, also known as PPT, is a chemical compound that has been extensively studied for its potential applications in scientific research. PPT is a heterocyclic compound with a triazine ring and a pyridine ring, and it has been shown to have a wide range of biological activities.

Scientific Research Applications

Biological and Pharmacological Significance

The triazine scaffold, including 3-(5-Phenyl-2-pyridyl)-5-phenyl-1,2,4-triazine, has been extensively studied in medicinal chemistry due to its significant biological and pharmacological activities. Triazine derivatives exhibit a broad spectrum of biological activities, such as antibacterial, antifungal, anticancer, antiviral, antimalarial, anti-inflammatory, antiulcer, anticonvulsant, antimicrobial, insecticidal, and herbicidal effects. This makes the triazine nucleus an attractive core moiety for researchers aiming to develop future drugs (Tarawanti Verma et al., 2019).

Chemical Reactivities and Synthetic Approaches

The synthesis and functionalization of triazine derivatives, including this compound, involve various strategies that lead to compounds with significant medicinal, pharmacological, and biological applications. These compounds serve as vital probes due to their diverse applications in the medicinal, pharmacological, and biological fields as drugs, semi-drugs, and bioactive systems. Their reactivity towards electrophilic and nucleophilic reagents under different conditions has been explored, highlighting their potential in anticancer, anti-HIV, and antimicrobial activities, among others (M. Makki et al., 2019).

Applications in Material Science

The triazine-based compounds, specifically 1,3,5-triazine derivatives, have found significant applications in material science, particularly in the development of discotic liquid crystals. These materials are of prime importance for charge and energy transport investigations and have potential organo-electronic applications due to their unique structural modifications and properties. Research on 1,3,5-triazine-based mesogens demonstrates the versatility of triazine derivatives in creating materials for potentially commercially successful liquid crystal display and other applications (Deepak Devadiga et al., 2019).

Antitumor Activities

The antitumor activities of 1,2,3-triazines and their benzo- and heterofused derivatives have been thoroughly reviewed, highlighting the broad spectrum of activities including antibacterial, antifungal, antiviral, antiproliferative, analgesic, and anti-inflammatory properties. These activities, combined with their simple synthesis, confer great potential on these molecules as scaffolds for the development of antitumor compounds (S. Cascioferro et al., 2017).

Future Directions

The future directions for the study of this compound could involve further exploration of its synthesis, structure, and properties. Additionally, its potential applications in various fields such as materials science could be investigated. The study of related compounds has shown promising results, such as the observation of spin-transition in a related compound, which could guide future research directions.

Mechanism of Action

Target of Action

The primary target of the compound 3-(5-Phenyl-2-pyridyl)-5-phenyl-1,2,4-triazine is nickel (II) thiocyanate . The compound forms a 2p–3d–2p heterospin triad with nickel (II) thiocyanate . This interaction is crucial for the compound’s function and its effects on biochemical pathways.

Mode of Action

The compound interacts with its target through orbital overlaps of the radical π* and nickel (II) 3d x2−y2 /3d z2 orbitals . The torsion angles around Ni–O–N–C 2py are 26.8 (4) and 27.3 (4)° at 400 K, indicating appreciable orbital overlaps . This interaction leads to changes in the compound’s structure and function.

Biochemical Pathways

The compound’s interaction with its target affects the spin-transition and structural transformation of the molecule . In a low-temperature region, the torsion was enhanced, and the space group changed to monoclinic P 2 1 / c with a doubled asymmetric unit volume

Result of Action

The compound’s interaction with its target results in a spin transition . A van’t Hoff analysis suggests a spin transition at T1/2 = 530 (20) K . Density functional theory calculation reproduced ground Stotal = 0 with singlet-triplet gaps of 910 and 1263 K for the 140 K structure, and the gap was reduced to 297 K at 400 K . Consequently, the present compound can be considered as an incomplete spin-crossover material, as a result of T1/2 located above the experimental temperature window .

Action Environment

The compound’s action, efficacy, and stability are influenced by environmental factors such as temperature . For instance, the compound’s torsion angles and spin transition are affected by changes in temperature . This suggests that the compound’s action could be modulated by controlling the environmental conditions.

Biochemical Analysis

Biochemical Properties

3-(5-Phenyl-2-pyridyl)-5-phenyl-1,2,4-triazine plays a crucial role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. This compound has been shown to interact with enzymes such as oxidoreductases and transferases, influencing their activity through binding interactions. The nature of these interactions often involves the formation of hydrogen bonds and π-π stacking interactions, which stabilize the enzyme-substrate complex and modulate the enzyme’s catalytic activity .

Cellular Effects

The effects of this compound on cellular processes are profound. This compound has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, it can modulate the activity of key signaling molecules such as kinases and phosphatases, thereby affecting downstream signaling pathways. Additionally, this compound can alter gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the expression of genes involved in cell growth, differentiation, and apoptosis .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One of the primary mechanisms involves binding interactions with biomolecules, such as enzymes and receptors. This binding can result in either inhibition or activation of the target biomolecule. For example, this compound can inhibit the activity of certain enzymes by occupying their active sites, thereby preventing substrate binding and subsequent catalysis. Additionally, this compound can influence gene expression by binding to DNA or interacting with transcription factors, leading to changes in the transcriptional activity of specific genes .

Temporal Effects in Laboratory Settings

The effects of this compound in laboratory settings can vary over time. This compound is relatively stable under standard laboratory conditions, but it can undergo degradation when exposed to extreme pH, temperature, or light. Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged modulation of enzyme activity and gene expression. These temporal effects are crucial for understanding the compound’s potential therapeutic applications and its behavior in biological systems .

Dosage Effects in Animal Models

In animal models, the effects of this compound vary with dosage. At low doses, this compound can exhibit beneficial effects, such as enhancing enzyme activity or modulating gene expression in a controlled manner. At high doses, this compound can induce toxic or adverse effects, including cellular damage, oxidative stress, and disruption of normal metabolic processes. These dosage-dependent effects highlight the importance of careful dose optimization in therapeutic applications .

Metabolic Pathways

This compound is involved in several metabolic pathways. It can be metabolized by enzymes such as cytochrome P450 oxidases, which introduce functional groups into the compound, facilitating its further breakdown and excretion. Additionally, this compound can influence metabolic flux by modulating the activity of key metabolic enzymes, leading to changes in the levels of various metabolites. These interactions are critical for understanding the compound’s pharmacokinetics and its impact on overall metabolic homeostasis.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions facilitate the compound’s movement across cellular membranes and its accumulation in specific cellular compartments. The distribution of this compound within tissues can influence its biological activity and therapeutic potential .